Cas no 1806859-73-3 (2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid)
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid
-
- Inchi: 1S/C10H8F2N2O3/c11-10(12)17-7-1-5(3-13)8(9(15)16)6(2-7)4-14/h1-2,10H,3,13H2,(H,15,16)
- InChI Key: OYJCCFVIBUMIHN-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C#N)C(C(=O)O)=C(C=1)CN)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: -1.3
- Topological Polar Surface Area: 96.3
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018871-250mg |
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid |
1806859-73-3 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015018871-500mg |
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid |
1806859-73-3 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015018871-1g |
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid |
1806859-73-3 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic Acid: A Comprehensive Overview
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid (CAS No. 1806859-73-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid.
Chemical Structure and Properties
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid is a substituted benzoic acid with a complex molecular structure. The presence of an aminomethyl group, a cyano group, and a difluoromethoxy substituent on the benzene ring imparts unique chemical properties to this compound. The aminomethyl group enhances the compound's reactivity and potential for forming stable derivatives, while the cyano group contributes to its electronic properties and stability. The difluoromethoxy substituent adds fluorine atoms, which can influence the compound's biological activity and metabolic stability.
The molecular formula of 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid is C11H8F2N2O3, and its molecular weight is 250.19 g/mol. The compound is typically a white crystalline solid with a melting point of approximately 150°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.
Synthesis Methods
The synthesis of 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid can be achieved through several routes, each with its own advantages and challenges. One common approach involves the sequential functionalization of a substituted benzene ring. For instance, starting from 4-difluoromethoxybenzoic acid, the cyano group can be introduced via a nitrile substitution reaction, followed by the addition of an aminomethyl group through reductive amination or other coupling reactions.
A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method for 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid. This method involves the reaction of 4-difluoromethoxybenzaldehyde with cyanide and an amine source under mild conditions, yielding the desired product in high yield and purity. This synthetic route not only simplifies the overall process but also reduces the number of purification steps required.
Biological Activity and Applications
2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid has shown promising biological activity in various assays, making it a valuable candidate for drug discovery and development. One area of particular interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
A study published in the Journal of Medicinal Chemistry reported that 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid selectively inhibits cyclin-dependent kinase 9 (CDK9), a critical regulator of gene transcription in cancer cells. By disrupting CDK9 function, this compound can induce cell cycle arrest and apoptosis in tumor cells, suggesting its potential as an anticancer agent.
In addition to its anticancer properties, 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid has also been explored for its anti-inflammatory effects. Research conducted at a leading pharmaceutical institute found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Prospects
The promising preclinical results for 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid have led to its advancement into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.
In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid. Scientists are exploring prodrug strategies to enhance its oral bioavailability and reduce systemic toxicity. Additionally, efforts are being made to develop novel formulations that can improve drug delivery to target tissues.
The future prospects for 2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid are promising. If clinical trials continue to yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activity make it an attractive candidate for further development.
1806859-73-3 (2-Aminomethyl-6-cyano-4-(difluoromethoxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)